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Get Quote

Property | Aspect

Tin(IV) Fluoride (SnFa)

Lead(lV) Fluoride (PbF4)

Molecular Weight

Appearance

Melting Point

Density

Solid-State
Structure

Key Synthesis
Method

194.70 g/mol [1]

White solid [3] [1]

>700 °C (sublimes) [3] [1]

4.78 g/lcm3 [3] [1]

Polymeric structure with octahedrally

coordinated Sn [3]

Reaction of SnCls with anhydrous HF [3]

283.19 g/mol [2]

White, odorless solid [2]

Decomposes upon heating [2]

Information Missing

Tetrahedral molecular geometry [2]

Direct fluorination of PbO or PbF2
with Fz gas [2]

Synthesis and Experimental Protocols

The synthesis of both compounds requires handling highly corrosive and toxic materials. All procedures

must be conducted in a fume hood with appropriate personal protective equipment (PPE) and corrosion-

resistant equipment, such as PTFE (Teflon) or Monel metal.
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Synthesis of Tin(IV) Fluoride

A standard laboratory method involves the reaction of tin(IV) chloride with anhydrous hydrogen fluoride [3].

¢ Reaction: SnCls + 4 HF - SnFa + 4 HCI
e Procedure Outline:
o Place a stoichiometric amount of tin(IV) chloride (SnCls) in a PTFE reaction vessel.
o Carefully condense anhydrous hydrogen fluoride (HF) onto the SnCls under a cooled
environment.
o Allow the reaction to proceed, typically with stirring, until the evolution of hydrogen chloride
(HCI) gas subsides.
o Remove volatile by-products (excess HF and HCI) under vacuum to isolate the solid SnFa
product.
e Product: The result is a white, solid SnFa, which should be stored in a moisture-free environment due
to its reactivity with water [3].

Synthesis of Lead(lV) Fluoride

The primary method for synthesizing PbFa is the direct fluorination of a lead(II) compound, which requires

careful control due to the high reactivity of fluorine gas [2].

¢ Reaction (example): 2 PbO + 2 F2 — PbF4 + O2
e Procedure Outline [2]:

o Use a tube furnace made of nickel or Monel.

o Pass a stream of fluorine gas (Fz), diluted with an inert gas like nitrogen (typically 10-25% F-2),
over solid lead(ll) oxide (PbO) or lead(ll) fluoride (PbFz2).

o Heat the reaction mixture to approximately 300°C for several hours. The dilution and
temperature control are critical to moderate the highly exothermic reaction and prevent
decomposition.

o After the reaction, flush the system with inert gas to remove excess Fo-.

e Product & Stability: The resulting PbFa is a yellow crystalline solid. It is thermally unstable and
decomposes to lead(ll) fluoride (PbF2) and fluorine gas (Fz) upon heating [2]. It also hydrolyzes in
water [2].

Reactivity and Key Applications

The compounds exhibit distinct chemical behaviors, leading to different primary applications.
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Compound

Key Reactivity & Applications

| Tin(IV) Fluoride | Lewis Acid Behavior: Acts as a strong Lewis acid, forming adducts with neutral donors
like phosphine oxides, DMSO, and phosphines [4] [3]. Fluoride Complexation: Reacts with alkali metal
fluorides (e.g., KF) to form salts like K2SnFs [3]. | | Lead(IV) Fluoride | Strong Fluorinating Agent: Used
as a fluorinating agent in research due to its ability to transfer fluorine atoms [2]. Decomposition:
Decomposes to PbF2 and F2 upon heating, a property that must be considered in its handling and application

[2]. Material Science: Serves as a reference material for spectroscopic techniques and in theoretical

computational studies [2]. |

The following diagram summarizes the synthesis pathways and key reactivity for both compounds.
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Key Differences Summary

For researchers selecting between these compounds, the core distinctions are:

¢ Availability & Handling: SnFa is more commonly available and can be synthesized using HF. PbFa
requires handling highly hazardous fluorine gas.

¢ Stability & Use: SnF is relatively stable and valued for its Lewis acidity in coordination chemistry.
PbF4 is thermally unstable and primarily used as a potent but specialized fluorinating agent.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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